Cas no 2228473-20-7 (1-(2-methyl-6-nitrophenyl)cyclopropylmethanamine)

• Product Name: 1-(2-methyl-6-nitrophenyl)cyclopropylmethanamine
• CAS No: 2228473-20-7
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 6139000
• PubChem ID: 165671036
• Update Time: 2025-06-12

1-(2-methyl-6-nitrophenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methyl-6-nitrophenyl)cyclopropylmethanamine
• [1-(2-methyl-6-nitrophenyl)cyclopropyl]methanamine
• EN300-1798336
• 2228473-20-7

• Inchi： 1S/C11H14N2O2/c1-8-3-2-4-9(13(14)15)10(8)11(7-12)5-6-11/h2-4H,5-7,12H2,1H3
• InChI Key： HCYKDBRFSQPIGW-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(C)=C1C1(CN)CC1)=O

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-(2-methyl-6-nitrophenyl)cyclopropylmethanamine

Chemical Profile of 1-(2-methyl-6-nitrophenyl)cyclopropylmethanamine (CAS No. 2228473-20-7)

1-(2-methyl-6-nitrophenyl)cyclopropylmethanamine, identified by its Chemical Abstracts Service (CAS) number 2228473-20-7, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the class of amine derivatives, featuring a cyclopropylmethylamino group attached to a nitro-substituted aromatic ring. The presence of both a methyl group and a nitro group on the phenyl ring introduces significant electronic and steric effects, making this molecule a promising candidate for further investigation in medicinal chemistry.

The structural motif of 1-(2-methyl-6-nitrophenyl)cyclopropylmethanamine combines elements that are frequently explored in drug design. The cyclopropyl ring, known for its rigidity and potential for favorable interactions with biological targets, is juxtaposed with an aromatic system that can engage in π-stacking or hydrogen bonding interactions. The nitro group, while traditionally associated with explosive compounds, plays a crucial role in modulating the electronic properties of the aromatic ring, thereby influencing its reactivity and binding affinity. The methyl substituent further fine-tunes the steric environment around the nitrogen atom, potentially affecting both solubility and metabolic stability.

In recent years, there has been growing interest in developing novel therapeutic agents that leverage the structural diversity offered by heterocyclic compounds. 1-(2-methyl-6-nitrophenyl)cyclopropylmethanamine exemplifies such a compound, as it integrates multiple pharmacophoric elements into a single molecular framework. The cyclopropyl moiety has been shown to enhance binding affinity in several protein targets, while the nitrophenyl group can serve as an anchor for specific interactions within biological systems. This combination makes it an attractive scaffold for designing molecules with tailored biological activities.

One of the most compelling aspects of 1-(2-methyl-6-nitrophenyl)cyclopropylmethanamine is its potential application in the development of small-molecule inhibitors targeting enzyme-catalyzed reactions. Enzymes such as kinases and phosphodiesterases are critical regulators of numerous cellular processes and are frequently implicated in diseases such as cancer and inflammatory disorders. The unique structural features of this compound may allow it to interact with the active sites of these enzymes in ways that conventional inhibitors cannot. For instance, the rigid cyclopropyl ring could provide precise geometric alignment with key residues in the enzyme's binding pocket, while the nitrophenyl group could engage in electrostatic or hydrogen bonding interactions with acidic or basic residues.

Recent advances in computational chemistry have enabled more sophisticated virtual screening approaches to identify potential drug candidates. Molecular docking simulations have been particularly useful in evaluating how 1-(2-methyl-6-nitrophenyl)cyclopropylmethanamine might interact with various biological targets. These studies suggest that the compound could exhibit inhibitory activity against several kinases, including those involved in cell proliferation and survival pathways. Additionally, preliminary data indicate that it may interact with transcription factors implicated in inflammation and immune responses. Such findings underscore the compound's potential as a lead molecule for further medicinal chemistry optimization.

The synthesis of 1-(2-methyl-6-nitrophenyl)cyclopropylmethanamine presents both challenges and opportunities for synthetic chemists. The introduction of the cyclopropylmethylamino group requires careful consideration of reaction conditions to ensure high yield and purity. Techniques such as transition-metal-catalyzed cross-coupling reactions have been explored as viable routes to construct the cyclopropyl moiety, while protecting group strategies are often employed to safeguard sensitive functional groups during synthesis. The nitration step to introduce the nitro group on the phenyl ring must be performed under controlled conditions to avoid over-nitration or decomposition.

In terms of pharmacokinetic properties, 1-(2-methyl-6-nitrophenyl)cyclopropylmethanamine warrants further investigation to assess its metabolic stability and bioavailability. The presence of both electron-withdrawing (nitro) and electron-donating (methyl) groups suggests that it may exhibit moderate lipophilicity, which could influence its absorption and distribution within biological systems. Additionally, computational models can help predict potential metabolic pathways and identify sites susceptible to enzymatic degradation. Understanding these properties is essential for optimizing drug-like characteristics and ensuring that subsequent analogs exhibit improved pharmacokinetic profiles.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 1-(2-methyl-6-nitrophenyl)cyclopropylmethanamine are likely to play an increasingly important role in drug discovery efforts. The integration of structural diversity with functional innovation represents a forward-thinking approach to addressing unmet medical needs. By leveraging advances in synthetic chemistry, computational modeling, and biophysical techniques, researchers can systematically explore the potential of this compound class to yield novel therapeutic agents.

The future directions for investigating 1-(2-methyl-6-nitrophenyl)cyclopropylmethanamine include both experimental validation and theoretical refinement. In vitro assays will be necessary to confirm its biological activity against selected targets, while animal models can provide insights into its efficacy and safety profiles. Simultaneously, continued development of computational methods will enhance our ability to predict molecular behavior and guide synthetic efforts toward more optimized derivatives.

In conclusion,1-(2-methyl-6-nitrophenyl)cyclopropylmethanamine (CAS No. 2228473-20-7) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of pharmacophoric elements positions it as a valuable scaffold for developing novel therapeutic agents targeting various diseases. As our understanding of biological systems evolves, compounds like this one will continue to inspire innovative approaches to drug discovery and development.